Cas no 1554480-49-7 (1,3,4-Thiadiazole-2-carboxylic acid, 5-chloro-)

• Product Name: 1,3,4-Thiadiazole-2-carboxylic acid, 5-chloro-
• CAS No: 1554480-49-7
• MF: C₃HClN₂O₂S
• MW: 164.570237874985
• CID: 5200516
• PubChem ID: 18181873
• Update Time: 2026-03-06

1,3,4-Thiadiazole-2-carboxylic acid, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-carboxylic acid, 5-chloro-
• 5-Chloro-1,3,4-thiadiazole-2-carboxylic acid
• SY340278
• CS-0528767
• 1554480-49-7
• MFCD28625577
• SCHEMBL2783618
• F77642

• Inchi： 1S/C3HClN2O2S/c4-3-6-5-1(9-3)2(7)8/h(H,7,8)
• InChI Key： XPVINVFITGUDGK-UHFFFAOYSA-N
• SMILES： S1C(Cl)=NN=C1C(O)=O

Computed Properties

• Exact Mass: 163.9447261g/mol
• Monoisotopic Mass: 163.9447261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.3Ų